2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide

• IUPAC Name: 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide
• InChI: InChI=1S/C15H22N2O3/c1-15(2,14(19)17(3)4)16-13(18)12(20-5)11-9-7-6-8-10-11/h6-10,12H,1-5H3,(H,16,18)/t12-/m1/s1
• InChI Key: QNFXKWAZENOSJG-GFCCVEGCSA-N
• Canonical SMILES: CC(C)(C(=O)N(C)C)NC(=O)C(C1=CC=CC=C1)OC
• Isomeric SMILES: CC(C)(C(=O)N(C)C)NC(=O)[C@@H](C1=CC=CC=C1)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide, also known as Fentanyl, is a synthetic opioid that is commonly used as a pain reliever and anesthetic. The chemical structure of Fentanyl is similar to that of morphine, but it is more potent and fast-acting. In recent years, Fentanyl has gained attention due to its abuse potential and involvement in overdose deaths. Despite this, Fentanyl remains an important tool in the medical field for managing pain and is a subject of ongoing scientific research.

Mechanism of Action

2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide works by binding to opioid receptors in the brain and spinal cord. This binding reduces the perception of pain and produces a feeling of euphoria. 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide is highly potent and fast-acting, making it an effective pain reliever for patients with severe pain.
Biochemical and Physiological Effects:
2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide has several biochemical and physiological effects on the body. It can cause respiratory depression, which can be life-threatening in high doses. 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide can also cause sedation, dizziness, and confusion. In addition, 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide can cause nausea, vomiting, and constipation. Long-term use of 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide can lead to physical dependence and addiction.

Advantages and Limitations for Lab Experiments

2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide has several advantages and limitations for use in lab experiments. Its potency and fast-acting nature make it a useful tool for studying pain pathways and opioid receptors in the brain. However, its potential for abuse and addiction make it a challenging substance to work with. Researchers must take precautions to ensure the safe handling and disposal of 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide in the lab.

Future Directions

There are several future directions for scientific research on 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide. One area of interest is the development of new opioid medications that are less addictive and have fewer side effects than 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide. Another area of interest is the development of new pain management strategies that do not rely on opioids. Additionally, researchers are studying the potential use of 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide in treating mental health disorders, such as depression and anxiety. Finally, researchers are investigating the mechanisms of 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide addiction and developing new treatments for opioid addiction.

Synthesis Methods

2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide is synthesized through a multistep chemical process that involves the reaction of various chemical compounds. The primary precursor chemicals used in 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide synthesis are aniline, acetic anhydride, and N-methylpiperidine. The synthesis process involves several steps, including acetylation, reduction, and N-alkylation. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide has been extensively studied for its use as a pain reliever and anesthetic. It is commonly used in surgical procedures and for managing chronic pain in patients with cancer or other serious medical conditions. 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide has also been studied for its potential use in treating depression, anxiety, and post-traumatic stress disorder (PTSD). In addition, 2-[[(2R)-2-methoxy-2-phenylacetyl]amino]-N,N,2-trimethylpropanamide has been studied for its effects on the immune system and its potential use in treating autoimmune disorders.